Cas no 1004193-78-5 (methyl 1-{3-(trifluoromethyl)phenoxymethyl}-1H-pyrazole-3-carboxylate)

Methyl 1-{3-(trifluoromethyl)phenoxymethyl}-1H-pyrazole-3-carboxylate is a fluorinated pyrazole derivative with applications in pharmaceutical and agrochemical research. Its structure incorporates a trifluoromethylphenoxymethyl group, enhancing lipophilicity and metabolic stability, which is advantageous in drug design. The ester functionality allows for further derivatization, making it a versatile intermediate in synthetic chemistry. The trifluoromethyl group contributes to improved binding affinity and bioavailability, while the pyrazole core offers a rigid scaffold for molecular interactions. This compound is particularly useful in the development of bioactive molecules, including potential enzyme inhibitors or receptor modulators. Its synthetic accessibility and functional group compatibility make it a valuable building block in medicinal chemistry.
methyl 1-{3-(trifluoromethyl)phenoxymethyl}-1H-pyrazole-3-carboxylate structure
1004193-78-5 structure
Product Name:methyl 1-{3-(trifluoromethyl)phenoxymethyl}-1H-pyrazole-3-carboxylate
CAS No:1004193-78-5
MF:C13H11F3N2O3
MW:300.233253717422
MDL:MFCD04968770
CID:3058515
PubChem ID:7017406
Update Time:2025-06-11

methyl 1-{3-(trifluoromethyl)phenoxymethyl}-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • <br>1-(3-Trifluoromethyl-phenoxymethyl)-1 H -pyrazole-3-carboxylic acid methyl ester
    • methyl 1-{3-(trifluoromethyl)phenoxymethyl}-1H-pyrazole-3-carboxylate
    • 1-(3-Trifluoromethyl-phenoxymethyl)-1H-pyrazole-3-carboxylic acid methyl ester
    • METHYL 1-[3-(TRIFLUOROMETHYL)PHENOXYMETHYL]PYRAZOLE-3-CARBOXYLATE
    • DTXSID701151829
    • 1-(3-Trifluoromethyl-phenoxymethyl)-1 H -pyrazole-3-carboxylic acid methyl ester
    • Methyl 1-[[3-(trifluoromethyl)phenoxy]methyl]-1H-pyrazole-3-carboxylate
    • AKOS000307478
    • methyl 1-[[3-(trifluoromethyl)phenoxy]methyl]pyrazole-3-carboxylate
    • CS-0302018
    • 1-(3-trifluoromethyl-phenoxymethyl)-1 h-pyrazole-3-carboxylic acid methyl ester
    • STK312575
    • 1004193-78-5
    • methyl 1-{[3-(trifluoromethyl)phenoxy]methyl}-1H-pyrazole-3-carboxylate
    • BBL038801
    • Methyl1-((3-(trifluoromethyl)phenoxy)methyl)-1H-pyrazole-3-carboxylate
    • Methyl 1-((3-(trifluoromethyl)phenoxy)methyl)-1H-pyrazole-3-carboxylate
    • EN300-229267
    • EQB19378
    • MDL: MFCD04968770
    • Inchi: 1S/C13H11F3N2O3/c1-20-12(19)11-5-6-18(17-11)8-21-10-4-2-3-9(7-10)13(14,15)16/h2-7H,8H2,1H3
    • InChI Key: OVOUTNXAAWPRPF-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC=C(C=1)OCN1C=CC(C(=O)OC)=N1)(F)F

Computed Properties

  • Exact Mass: 300.07217670Da
  • Monoisotopic Mass: 300.07217670Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 365
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 53.4Ų

methyl 1-{3-(trifluoromethyl)phenoxymethyl}-1H-pyrazole-3-carboxylate Pricemore >>

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Additional information on methyl 1-{3-(trifluoromethyl)phenoxymethyl}-1H-pyrazole-3-carboxylate

Introduction to Methyl 1-{3-(trifluoromethyl)phenoxymethyl}-1H-pyrazole-3-carboxylate (CAS No. 1004193-78-5)

Methyl 1-{3-(trifluoromethyl)phenoxymethyl}-1H-pyrazole-3-carboxylate, identified by its CAS number 1004193-78-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole class, which is well-documented for its diverse biological activities and potential therapeutic applications. The presence of a trifluoromethyl group in its molecular structure enhances its pharmacological properties, making it a valuable candidate for further investigation.

The molecular structure of Methyl 1-{3-(trifluoromethyl)phenoxymethyl}-1H-pyrazole-3-carboxylate consists of a pyrazole core substituted with a carboxylate group at the 3-position and an ethoxy side chain attached to a phenyl ring, which is further modified by a trifluoromethyl group. This unique arrangement of functional groups contributes to its distinct chemical and biological characteristics. The compound's solubility, stability, and reactivity are influenced by these structural features, making it an intriguing subject for synthetic and pharmacological studies.

In recent years, there has been growing interest in the development of novel compounds with potential therapeutic benefits. Pyrazole derivatives have been extensively studied due to their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The introduction of fluorine atoms into organic molecules often enhances their bioavailability and metabolic stability, which are crucial factors in drug design. The trifluoromethyl group in Methyl 1-{3-(trifluoromethyl)phenoxymethyl}-1H-pyrazole-3-carboxylate is expected to contribute to these favorable properties.

The synthesis of Methyl 1-{3-(trifluoromethyl)phenoxymethyl}-1H-pyrazole-3-carboxylate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorination methods, are often employed to achieve high yields and purity. The compound's synthesis is a testament to the advancements in synthetic organic chemistry, which continue to enable the creation of complex molecules with tailored properties.

One of the most compelling aspects of Methyl 1-{3-(trifluoromethyl)phenoxymethyl}-1H-pyrazole-3-carboxylate is its potential application in drug discovery. The pyrazole core is known to interact with various biological targets, including enzymes and receptors involved in disease pathways. The presence of the trifluoromethyl group can modulate these interactions, potentially leading to the development of new therapeutic agents. Current research is focused on exploring the pharmacological profile of this compound through in vitro and in vivo studies.

In vitro studies have begun to uncover the biological activities of Methyl 1-{3-(trifluoromethyl)phenoxymethyl}-1H-pyrazole-3-carboxylate. Initial experiments suggest that it may exhibit inhibitory effects on certain enzymes and pathways associated with inflammation and cancer. These findings are particularly promising given the increasing demand for alternative treatments for chronic diseases. Further research is needed to validate these preliminary results and to identify potential side effects or adverse reactions.

The impact of fluorine substitution on the biological activity of organic compounds has been well-documented in the literature. Fluoroorganic compounds often display enhanced binding affinity and selectivity towards biological targets, making them attractive candidates for drug development. The trifluoromethyl group in Methyl 1-{3-(trifluoromethyl)phenoxymethyl}-1H-pyrazole-3-carboxylate is expected to contribute to these advantages, potentially improving its efficacy as a therapeutic agent.

In conclusion, Methyl 1-{3-(trifluoromethyl)phenoxymethyl}-1H-pyrazole-3-carboxylate (CAS No. 1004193-78-5) is a promising compound with significant potential in pharmaceutical research. Its unique molecular structure, characterized by a pyrazole core and functional groups such as the trifluoromethyl group, makes it an attractive candidate for further investigation. Ongoing studies aim to elucidate its pharmacological properties and explore its potential as a lead compound for new therapeutic agents. As research continues to advance, compounds like Methyl 1-{3-(trifluoromethyl)phenoxymethyl}-1H-pyrazole-3-carboxylate are expected to play a crucial role in addressing unmet medical needs.

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